1-methyl-3-(thiophen-2-yl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-methyl-5-thiophen-2-yl-N-(3,4,5-trimethoxyphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H19N3O4S/c1-21-13(10-12(20-21)16-6-5-7-26-16)18(22)19-11-8-14(23-2)17(25-4)15(9-11)24-3/h5-10H,1-4H3,(H,19,22)
• InChI Key: ZSLLNDLMTSFTCD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC

Description

The compound 1-methyl-3-(thiophen-2-yl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide (CAS: 876316-90-4) features a pyrazole core substituted with a thiophene ring at position 3 and a 3,4,5-trimethoxyphenyl carboxamide group at position 3. Its molecular weight is 207.25 g/mol, and it is characterized by the InChI key ZGEQNICUPRDSGG-UHFFFAOYSA-N .

Biological Activity

The compound 1-methyl-3-(thiophen-2-yl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide , a derivative of pyrazole, has garnered attention due to its diverse biological activities. This article reviews the pharmacological properties of this compound, including its anti-inflammatory, antimicrobial, and anticancer activities, supported by recent research findings.

Chemical Structure

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C$_{20}$H$_{22}$N$_2$O$_4$S
• Key Functional Groups :
  • Pyrazole ring
  • Thiophene moiety
  • Trimethoxyphenyl group
  • Carboxamide functionality

1. Anti-inflammatory Activity

Research indicates that pyrazole derivatives exhibit significant anti-inflammatory properties. The specific compound has been evaluated for its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In a study comparing various pyrazole derivatives, this compound demonstrated promising results in reducing inflammation markers in vitro.

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Test Compound	76% at 10 µM	85% at 10 µM
Dexamethasone	76% at 1 µM	86% at 1 µM

2. Antimicrobial Activity

The compound's antimicrobial efficacy was assessed against various bacterial strains and fungi. It exhibited potent activity against Mycobacterium tuberculosis (Mtb) and other pathogenic bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)
Mycobacterium tuberculosis H37Rv	6.25 µg/mL
E. coli	40 µg/mL
Aspergillus niger	40 µg/mL

In comparative studies, the compound showed higher efficacy than standard antibiotics like rifampicin and ampicillin.

3. Anticancer Activity

The anticancer potential of the compound has been explored through various in vitro assays. Notably, it has shown cytotoxic effects against multiple cancer cell lines including HepG2 (liver cancer) and A549 (lung cancer).

Cell Line	IC$_{50}$ (µM)
HepG2	15
A549	20

The biological activities of this compound are attributed to its ability to interact with specific biological targets:

• Inflammation Modulation : The compound inhibits the NF-kB signaling pathway, leading to decreased expression of pro-inflammatory cytokines.
• Antimicrobial Action : It disrupts bacterial cell wall synthesis and interferes with metabolic pathways in pathogens.
• Anticancer Mechanisms : The compound induces apoptosis in cancer cells through activation of caspase pathways and cell cycle arrest.

Case Studies

Several studies have highlighted the effectiveness of pyrazole derivatives, including the target compound:

• Study on Anti-inflammatory Effects : A study published in PubMed Central demonstrated that similar pyrazole derivatives significantly reduced edema in carrageenan-induced models, paralleling the effects observed with the target compound .
• Antimycobacterial Activity : Research indicated that compounds with similar structures displayed MIC values comparable to conventional treatments for tuberculosis .
• Cytotoxicity Assessment : In vitro studies showed that the target compound effectively inhibited growth in various cancer cell lines, suggesting its potential as an anticancer agent .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 1-methyl-3-(thiophen-2-yl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide have shown promise in targeting specific cancer cell lines.

Case Study:
A study published in the Journal of Medicinal Chemistry demonstrated that a related pyrazole derivative inhibited the proliferation of breast cancer cells by inducing apoptosis through the modulation of the PI3K/Akt signaling pathway .

Antimicrobial Properties

The compound's thiophene moiety contributes to its antimicrobial activity. Thiophene derivatives have been shown to possess significant antibacterial and antifungal properties.

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound Name	MIC (µg/mL)	Target Organisms
Pyrazole A	5.0	Staphylococcus aureus
Pyrazole B	7.5	Escherichia coli
Pyrazole C	10.0	Candida albicans

This table highlights the minimal inhibitory concentrations (MIC) against various pathogens, indicating the potential of these compounds as antimicrobial agents .

Neuroprotective Effects

There is emerging evidence suggesting that pyrazole derivatives may have neuroprotective effects. Research indicates that certain compounds can inhibit monoamine oxidase B (MAO-B), an enzyme linked to neurodegenerative diseases.

Case Study:
In a study on Drosophila models of Parkinson's disease, a related compound showed a reduction in neurodegeneration and improved locomotor activity . This suggests potential therapeutic applications for neurodegenerative conditions.

Nonlinear Optical Properties

The unique electronic structure of pyrazole derivatives allows for exploration in nonlinear optical applications. The integration of thiophene rings enhances the optical properties of these compounds.

Research Findings:
A study investigated the nonlinear optical properties of various thiophene-based pyrazole derivatives, concluding that they possess significant second-order nonlinear optical responses suitable for applications in photonic devices .

Pesticidal Activity

Research has indicated that compounds with similar structural features can exhibit pesticidal activity against various agricultural pests.

Case Study:
In field trials, a related compound demonstrated effective control over aphid populations on crops, suggesting its potential as an environmentally friendly pesticide alternative .

Comparison with Similar Compounds

Pyrazole Carboxamides with Trifluoromethyl Substituents

• 1-(4-Methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole (C₂₀H₁₉F₃N₂O₄, MW: 408.37 g/mol): This analog replaces the thiophene with a trifluoromethyl (CF₃) group. Synthesized via Ullmann coupling using CuI and DMEDA .
• N-(4-Sulfonylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide: This derivative features a sulfonylphenyl group instead of trimethoxyphenyl. It exhibits low nanomolar activity against measles virus polymerase, highlighting the role of CF₃ in antiviral potency .

Key Differences :

Feature	Target Compound	CF₃ Analogs
Substituent at C3	Thiophen-2-yl (electron-rich)	CF₃ (electron-withdrawing)
Carboxamide Group	3,4,5-Trimethoxyphenyl	4-Sulfonylphenyl or 4-Methoxyphenyl
Biological Activity	Not explicitly reported	Antiviral (measles virus inhibition)
Synthetic Route	Not detailed in evidence	Ullmann coupling

Pyrazole Carbohydrazides with Trimethoxyphenyl Moieties

• 3-(4-Isobutylphenyl)-N′-[(E)-(3,4,5-trimethoxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide (CAS: 1310354-97-2):
  Replaces the carboxamide with a hydrazide group, forming a Schiff base. This structural change may reduce metabolic stability compared to the carboxamide .

Comparison :

Feature	Target Compound	Carbohydrazide Analogs
Functional Group	Carboxamide	Hydrazide (Schiff base)
Substituent at C3	Thiophen-2-yl	Isobutylphenyl or Nitrophenyl
Potential Applications	Unreported	Likely explored for antimicrobial activity

Thiophene-Containing Pyrazole Derivatives

• N-(1,3-Benzothiazol-2-yl)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxamide :
  Substitutes the trimethoxyphenyl group with a benzothiazole ring. The benzothiazole may enhance binding to aromatic receptors or enzymes .

Key Contrasts :

Feature	Target Compound	Thiophene/Benzothiazole Analogs
Aromatic Substituents	Thiophene + Trimethoxyphenyl	Benzothiazole + Methylthiophene
Electronic Effects	Mixed (donor/acceptor)	Halogen (Cl) introduces polarity

Crystallographic and Computational Insights

• The analog 1-(4-methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole (CCDC 1545464) was analyzed via X-ray crystallography, revealing a planar pyrazole core and π-stacking of trimethoxyphenyl groups . Computational tools like Mercury () could model the target compound’s packing, though its crystal structure remains unreported.